molecular formula C10H9F2NO B8283663 2-(2,4-Difluorophenoxy)-2-methylpropanenitrile

2-(2,4-Difluorophenoxy)-2-methylpropanenitrile

Cat. No.: B8283663
M. Wt: 197.18 g/mol
InChI Key: LJOUKSXOUILKGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,4-Difluorophenoxy)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H9F2NO and its molecular weight is 197.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9F2NO

Molecular Weight

197.18 g/mol

IUPAC Name

2-(2,4-difluorophenoxy)-2-methylpropanenitrile

InChI

InChI=1S/C10H9F2NO/c1-10(2,6-13)14-9-4-3-7(11)5-8(9)12/h3-5H,1-2H3

InChI Key

LJOUKSXOUILKGO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)OC1=C(C=C(C=C1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Example 51A (0.9 g, 4.0 mmol) in methylene chloride (10 mL) and triethylamine (2.2 mL, 15.8 mmol) was added 2,2,2-trifluoroacetic anhydride (1.6 mL, 11.9 mmol) at 0° C. The reaction mixture was allowed to warm to room temperature and stirred for three hours before methanol was added to quench the reaction. The reaction mixture was washed with saturated aqueous NaHCO3 solution, dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by column chromatography using an Analogix® Intelliflash280™ (SiO2, 0-100% methanol/ethyl acetate(1/10) in hexanes) to obtain the titled compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.71 (s, 6H), 7.08-7.18 (m, 1H), 7.36-7.49 (m, 2H).
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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